4-(dimethylsulfamoyl)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}benzamide

• IUPAC Name: 4-(dimethylsulfamoyl)-N-[(1-thiophen-2-ylcyclopentyl)methyl]benzamide
• InChI: InChI=1S/C19H24N2O3S2/c1-21(2)26(23,24)16-9-7-15(8-10-16)18(22)20-14-19(11-3-4-12-19)17-6-5-13-25-17/h5-10,13H,3-4,11-12,14H2,1-2H3,(H,20,22)
• InChI Key: WWSXWWHVOOLVCT-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)NCC2(CCCC2)C3=CC=CS3
• Molecular Formula: C19H24N2O3S2
• Molecular Weight: 392.5 g/mol

Description

4-(Dimethylsulfamoyl)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}benzamide (DTCM-Bz) is a novel small molecule compound synthesized through a multi-step reaction process. This compound has been studied for its potential as a therapeutic agent in a variety of diseases due to its unique chemical structure. DTCM-Bz has a wide range of applications in scientific research, including its use in biochemical and physiological studies, drug discovery, and medical diagnostics.

Scientific Research Applications

4-(dimethylsulfamoyl)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}benzamide has a wide range of applications in scientific research. It has been used in biochemical and physiological studies to investigate its potential as a therapeutic agent in a variety of diseases. It has also been used as a tool in drug discovery, as well as in medical diagnostics. In addition, 4-(dimethylsulfamoyl)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}benzamide has been used in the study of enzyme inhibitors, as well as in the development of new drugs.

Mechanism of Action

The mechanism of action of 4-(dimethylsulfamoyl)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}benzamide is not fully understood. However, it is believed that the compound binds to certain proteins and enzymes in the body, which can lead to a variety of physiological effects. In particular, 4-(dimethylsulfamoyl)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}benzamide has been shown to inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition can lead to an increase in acetylcholine levels, which can result in a variety of physiological effects, including improved cognitive function and improved muscle control.
Biochemical and Physiological Effects
4-(dimethylsulfamoyl)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}benzamide has been shown to have a variety of biochemical and physiological effects. In particular, it has been shown to inhibit the enzyme acetylcholinesterase, which can lead to an increase in acetylcholine levels. This can result in improved cognitive function, improved muscle control, and improved memory. In addition, 4-(dimethylsulfamoyl)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}benzamide has been shown to have anti-inflammatory and anti-oxidant effects, as well as being an inhibitor of the enzyme cyclooxygenase-2.

Advantages and Limitations for Lab Experiments

The use of 4-(dimethylsulfamoyl)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}benzamide in laboratory experiments has a number of advantages and limitations. One of the major advantages is that it is relatively easy to synthesize, making it a cost-effective option for research. In addition, it has a wide range of applications, making it a useful tool for a variety of experiments. However, there are also some limitations to using 4-(dimethylsulfamoyl)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}benzamide in laboratory experiments. For example, the compound is not very stable and can degrade over time, making it difficult to store for long periods of time. In addition, the compound is not very soluble in water, making it difficult to use in certain experiments.

Future Directions

The potential future directions for 4-(dimethylsulfamoyl)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}benzamide are numerous. One potential direction is further research into its mechanism of action, as well as its biochemical and physiological effects. Another potential direction is the development of new drugs based on the compound, as well as the development of new therapeutic agents. Additionally, further research into the potential therapeutic effects of 4-(dimethylsulfamoyl)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}benzamide could lead to its use in the treatment of a variety of diseases. Finally, further research into the synthesis of 4-(dimethylsulfamoyl)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}benzamide could lead to the development of new, more efficient synthesis methods.

Synthesis Methods

4-(dimethylsulfamoyl)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}benzamide is synthesized by a multi-step reaction process. The first step involves the reaction of dimethyl sulfamide and ethyl 2-chloro-1-cyclopentylacetate to form ethyl 2-[(dimethylsulfamoyl)methyl]cyclopentylacetate. The next step is the reaction of ethyl 2-[(dimethylsulfamoyl)methyl]cyclopentylacetate with thiophene-2-carbaldehyde to form 4-(dimethylsulfamoyl)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}benzamide. The final step is the purification of the product by column chromatography.